Cas no 1079054-20-8 (2-chloro-4-(oxazol-5-yl)aniline)

2-chloro-4-(oxazol-5-yl)aniline structure
1079054-20-8 structure
Product Name:2-chloro-4-(oxazol-5-yl)aniline
CAS No:1079054-20-8
MF:C9H7ClN2O
MW:194.61768078804
CID:1080525
PubChem ID:58293638
Update Time:2025-04-20

2-chloro-4-(oxazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-(oxazol-5-yl)aniline
    • DA-26599
    • 1079054-20-8
    • SCHEMBL1450203
    • HGGMCQWMZHEDEP-UHFFFAOYSA-N
    • Inchi: 1S/C9H7ClN2O/c10-7-3-6(1-2-8(7)11)9-4-12-5-13-9/h1-5H,11H2
    • InChI Key: HGGMCQWMZHEDEP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1=CN=CO1)N

Computed Properties

  • Exact Mass: 194.0246905g/mol
  • Monoisotopic Mass: 194.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52Ų
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